2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one

• CAS: 14135-64-9
• Molecular Formula: C11H10N2O
• Molecular Weight: 186.21 g/mol
• SMILES: CC1=CC=C(C=C1)N2C(=O)C=CC=N2
• InChI: InChI=1S/C11H10N2O/c1-9-4-6-10(7-5-9)13-11(14)3-2-8-12-13/h2-8H,1H3
• InChIKey: HPFRGEKQAFDJEN-UHFFFAOYSA-N

2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one (CAS 14135-64-9): Procurement-Grade Pyridazinone Scaffold for Pharmaceutical and Agrochemical R&D

2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one (CAS 14135-64-9) is a heterocyclic pyridazinone featuring a 4-methylphenyl substituent at the N2 position. This substitution pattern modulates key physicochemical properties, notably lipophilicity, relative to the unsubstituted phenyl analog . The compound serves as a versatile scaffold in medicinal chemistry and agrochemical research, with documented utility in the development of antihypertensive, anti-inflammatory, and antifungal agents [1]. Its synthetic accessibility via condensation of 4-methylbenzoylhydrazine with α,β-unsaturated carbonyls enables reliable procurement of high-purity material for structure-activity relationship (SAR) studies .

Medicinal chemistry scaffold: supports SAR and lead optimization workflows

Agrochemical research fit: reported antifungal screening context

Procurement advantage: streamlined synthetic route supports reliable supply

• [1] Hamed, M. Y., Aly, A. F., Abdullah, N. H., & Ismail, M. F. (2023). Synthesis, Characterization and Antifungal Evaluation of Novel Pyridazin-3(2H)-One Derivatives. Polycyclic Aromatic Compounds, 43(3), 2356-2375. View Source

2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one: Why Simple Pyridazinone Analogs Are Not Direct Replacements

The N2-aryl substituent critically governs both the physicochemical and pharmacological profile of pyridazin-3-ones. As established in anticonvulsant SAR studies, higher hydrophobicity (π) of the phenyl substituent directly correlates with enhanced potency [1]. The 4-methylphenyl group imparts a distinct lipophilicity (predicted LogP ≈ 2.31–3.38) compared to unsubstituted phenyl or para-halogenated analogs, thereby influencing membrane permeability, target engagement, and metabolic stability . Consequently, substituting this compound with a less lipophilic analog (e.g., 2-phenylpyridazin-3(2H)-one) or a more polar derivative (e.g., 4-methoxyphenyl) will alter ADME properties and biological activity, rendering it non-interchangeable in established protocols or ongoing SAR campaigns [2].

Lipophilicity mismatch

Unsubstituted phenyl or para-halogenated analogs may shift LogP, altering permeability and target engagement profiles

ADME profile change

More polar derivatives (e.g., 4-methoxyphenyl) may alter metabolic stability and assay response, limiting direct protocol transfer

Class-level activity caution

Reported anticonvulsant and antifungal activity is substituent-dependent; class-level inference may not translate to all analogs

• [1] Xu, P., et al. (1991). Studies on synthesis, anticonvulsant activity and the structure--activity relationships of 6-(substituted phenyl)-3 (2H) pyridazinones. Yao Xue Xue Bao, 26(9), 656-660. PMID: 1821084. View Source
• [2] Abouzid, K. K., et al. (2008). Pyridazinone derivatives: Design, synthesis, and in vitro vasorelaxant activity. Bioorganic & Medicinal Chemistry, 16(1), 382-389. View Source

2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one: Comparative Quantitative Evidence for Informed Procurement

Lipophilicity Advantage: 4-Methylphenyl Enhances LogP by ~0.9 Units vs. Unsubstituted Phenyl

The 4-methylphenyl substituent significantly increases lipophilicity compared to the unsubstituted phenyl analog. Predicted LogP for 2-(4-methylphenyl)-2,3-dihydropyridazin-3-one is 2.31, while 2-phenylpyridazin-3(2H)-one (LCS-1) has a reported LogP of ~1.4 . This ~0.9-unit increase enhances membrane permeability and may improve oral bioavailability, a key consideration in lead optimization.

Lipophilicity context

Data to verify

ΔLogP ≈ +0.9

Supports permeability screening and CNS penetration model interpretation

Predicted values; experimental confirmation recommended

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	Predicted LogP = 2.31
Comparator Or Baseline	2-Phenylpyridazin-3(2H)-one (LCS-1): LogP ~1.4
Quantified Difference	ΔLogP ≈ +0.9
Conditions	Computed physicochemical properties; experimental confirmation recommended.

Why This Matters

Higher LogP correlates with improved membrane permeability and CNS penetration potential, directly impacting in vivo efficacy and compound progression decisions in drug discovery.

Synthetic Accessibility: Streamlined One-Pot Cyclization vs. Multi-Step Halogenated Analogs

2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one is synthesized via a direct cyclization of 4-methylbenzoylhydrazine with α,β-unsaturated carbonyls under acidic conditions . In contrast, chloro-substituted analogs like 4,5-dichloro-2-(4-methylphenyl)-2,3-dihydropyridazin-3-one require additional halogenation steps, increasing synthetic complexity and cost . This streamlined route reduces the number of synthetic steps by at least one, enhancing overall yield and scalability.

Synthetic accessibility

Class-level inference

≥1 step reduction

Streamlined cyclization supports scalability and cost-effective library synthesis

Compared to multi-step halogenated analog routes

Evidence Dimension	Number of Synthetic Steps
Target Compound Data	2 steps (hydrazone formation + cyclization)
Comparator Or Baseline	4,5-Dichloro analog: ≥3 steps (hydrazone formation, cyclization, halogenation)
Quantified Difference	≥1 step reduction
Conditions	Standard laboratory synthesis; scalable process development.

Why This Matters

Fewer synthetic steps translate to lower production costs, higher overall yield, and reduced waste, making this compound a more economical choice for large-scale procurement or library synthesis.

Anticonvulsant Activity: Hydrophobic 4-Methyl Substituent Correlates with Potency Enhancement

In a series of 6-(substituted phenyl)-3(2H)-pyridazinones, a clear correlation was established between the hydrophobic parameter (π) of the phenyl substituent and anticonvulsant ED50 [1]. While direct ED50 data for 2-(4-methylphenyl)-2,3-dihydropyridazin-3-one are not reported, the 4-methyl group (π = 0.56) provides a significant hydrophobicity increase over hydrogen (π = 0.00). This positions the compound as a favorable scaffold for CNS-targeted applications where lipophilic character is required for blood-brain barrier penetration.

Anticonvulsant SAR context

Class-level inference

Δπ = +0.56

Reported hydrophobicity correlation supports CNS model-response interpretation

Class-level SAR model; direct ED50 for this compound not reported

Evidence Dimension	Hydrophobic Substituent Constant (π)
Target Compound Data	4-Methyl: π = 0.56
Comparator Or Baseline	Hydrogen (unsubstituted): π = 0.00
Quantified Difference	Δπ = +0.56
Conditions	6-(Substituted phenyl)-3(2H)-pyridazinone SAR model; MES seizure test in mice.

Why This Matters

Higher π value is predictive of increased anticonvulsant potency, guiding selection of this compound as a core scaffold for CNS drug discovery programs targeting epilepsy and related disorders.

• [1] Xu, P., et al. (1991). Studies on synthesis, anticonvulsant activity and the structure--activity relationships of 6-(substituted phenyl)-3 (2H) pyridazinones. Yao Xue Xue Bao, 26(9), 656-660. PMID: 1821084. View Source

Vendor-Guaranteed Purity: ≥98% vs. Unspecified or Lower Purity Analogs

Reputable vendors offer 2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one with a certified purity of ≥98% (e.g., Leyan, Product No. 1555428) . In contrast, many closely related pyridazinone analogs are available only at lower or unspecified purities, which can introduce confounding variables in biological assays and material science applications.

Purity specification

Supplier data

≥98%

Certified purity supports assay reproducibility and reduces interference risk

Commercial supplier specification; independent verification advised

Evidence Dimension	Assured Purity Grade
Target Compound Data	≥98%
Comparator Or Baseline	Unspecified or lower purity (e.g., 95%) for some analogs
Quantified Difference	≥3% purity advantage
Conditions	Commercial supplier specifications; HPLC/GC verification.

Why This Matters

Higher guaranteed purity reduces the risk of assay interference from impurities, ensuring more reproducible and reliable research outcomes, and potentially eliminates the need for costly in-house purification.

2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one: Optimal Use Cases Driven by Quantitative Evidence

Lead Optimization in CNS Drug Discovery (Anticonvulsants)

The 4-methyl substituent's positive π value (+0.56) directly aligns with SAR trends indicating that higher hydrophobicity enhances anticonvulsant potency . Use this compound as a core scaffold when designing novel antiepileptic agents, leveraging its favorable LogP to improve blood-brain barrier penetration and target engagement.

Agrochemical Fungicide Development

Pyridazin-3(2H)-one derivatives, including those bearing a 4-methylphenyl group, have demonstrated antifungal activity . The compound's balanced lipophilicity (LogP ~2.3) is suitable for foliar uptake and translocation in plant systems, making it a viable intermediate for designing crop protection agents with improved environmental stability and bioavailability.

Cost-Effective SAR Library Synthesis

The straightforward two-step synthetic route minimizes production costs and maximizes yield . Procure this compound as a reliable building block for generating focused libraries of pyridazinone derivatives, where the 4-methylphenyl group serves as a privileged hydrophobic moiety for systematic structure-activity relationship exploration.

Anti-Inflammatory and Analgesic Drug Discovery

Preliminary studies indicate that 2-(4-methylphenyl)-2,3-dihydropyridazin-3-one exhibits anti-inflammatory and analgesic properties . Its enhanced lipophilicity compared to the unsubstituted phenyl analog may improve oral absorption and target tissue distribution, positioning it as a candidate for further optimization in pain and inflammation models.

Application

Selection Property

Validation Focus

CNS lead optimization studies

Lipophilic scaffold with reported hydrophobicity-activity trend

Blood-brain barrier penetration model and target engagement assays

Agrochemical fungicide screening

Balanced LogP supports foliar uptake research

Antifungal activity screening and plant-system translocation studies

Focused library synthesis

Simplified two-step cyclization route

Scalability and cost-efficiency for SAR exploration

Inflammation and pain model research

Reported anti-inflammatory and analgesic model response

Oral absorption and target-tissue distribution studies